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Cat. No.: B3047302

Physical Properties of 1-Azidododecane: A
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

1-Azidododecane (Ci12H2sNs3) is a long-chain alkyl azide that serves as a versatile building
block in organic synthesis, particularly in the realm of bioconjugation and materials science
through "click chemistry." A thorough understanding of its physical properties, namely its boiling
point and density, is crucial for its effective use in laboratory and industrial settings. This
technical guide provides a comprehensive overview of these properties, including estimated
values based on analogous compounds, detailed experimental protocols for their
determination, and a workflow for its synthesis and characterization.

Core Physical Properties

Direct experimental data for the boiling point and density of 1-azidododecane is not readily
available in the literature. However, reliable estimations can be made by comparing it to
structurally similar long-chain alkanes and their functionalized derivatives.

Boiling Point
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The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure
surrounding the liquid. For long-chain alkanes, the boiling point increases with chain length due
to stronger van der Waals forces. The introduction of a polar functional group, such as an
azide, further increases the boiling point compared to the parent alkane.

Given the pseudohalogen nature of the azide group, a comparison with 1-halododecanes can
provide a reasonable estimate. The boiling point of 1-bromododecane is approximately 276 °C,
and 1-iodododecane boils at around 298-299 °C. Therefore, the boiling point of 1-
azidododecane is anticipated to be within this range, likely towards the lower end. It is
important to note that long-chain alkyl azides can be thermally sensitive and may decompose
at elevated temperatures. Therefore, distillation under reduced pressure is the recommended
method for purification and boiling point determination.

Density

The density of a substance is its mass per unit volume. The density of liquid alkanes generally
falls in the range of 0.7-0.8 g/mL. The introduction of a heavier functional group like the azide
group (molecular weight = 42 g/mol ) in place of a hydrogen atom will increase the overall
molecular weight and is expected to lead to a higher density compared to dodecane (C12Hzs),
which has a density of approximately 0.75 g/mL at 20 °C. It is therefore estimated that the
density of 1-azidododecane will be slightly higher than this value.

Data Presentation

The following table summarizes the estimated and comparative physical property data for 1-
azidododecane and related compounds.
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Molecular

Molecular . Boiling Point Density (g/mL
Compound Weight ( g/mol

Formula ) (°C) at 20°C)
Dodecane Ci12H26 170.34 216 ~0.75
1-

C12H2s5Br 249.23 276 ~1.038
Bromododecane
1-lodododecane Ci2H2sl 296.23 298-299 ~1.201
1 Estimated: ~270-

Ci12H25N3 211.35 280 Estimated: >0.75

Azidododecane
(decomposes)

Experimental Protocols

The following sections detail the recommended experimental procedures for the synthesis of 1-
azidododecane and the determination of its boiling point and density.

Synthesis of 1-Azidododecane from 1-Bromododecane

This procedure describes a standard nucleophilic substitution reaction to synthesize 1-
azidododecane.

Materials:

1-Bromododecane

Sodium azide (NaNs)

Dimethylformamide (DMF), anhydrous

Diethyl ether

Saturated aqueous sodium bicarbonate solution

Brine (saturated aqueous sodium chloride solution)
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e Anhydrous magnesium sulfate (MgSQa)

¢ Round-bottom flask

o Reflux condenser

o Magnetic stirrer and stir bar

e Heating mantle

e Separatory funnel

 Rotary evaporator

Procedure:

 In a dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser,
dissolve 1-bromododecane in anhydrous DMF.

e Add an excess (typically 1.5 to 2 equivalents) of sodium azide to the solution.

e Heat the reaction mixture with stirring to a temperature of 60-80 °C. The progress of the
reaction can be monitored by thin-layer chromatography (TLC).

 After the reaction is complete (typically several hours), allow the mixture to cool to room
temperature.

» Pour the reaction mixture into a separatory funnel containing water and extract the product
with diethyl ether (3x).

o Combine the organic extracts and wash successively with saturated aqueous sodium
bicarbonate solution and brine.

» Dry the organic layer over anhydrous magnesium sulfate.

 Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary
evaporator to obtain crude 1-azidododecane.
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 Purify the crude product by vacuum distillation.

Determination of Boiling Point under Reduced Pressure

Given the potential thermal instability of 1-azidododecane, its boiling point should be
determined under reduced pressure.

Materials:

Purified 1-azidododecane

o Hickman distillation head or other microdistillation apparatus

e Round-bottom flask

e Thermometer

e Vacuum pump with a pressure gauge

e Heating mantle or oil bath

 Boiling chips

Procedure:

Place a small amount of purified 1-azidododecane and a few boiling chips into the round-
bottom flask.

o Assemble the distillation apparatus, ensuring all joints are properly sealed.

» Position the thermometer bulb so that the top of the bulb is level with the side arm leading to
the condenser or collection well.

o Connect the apparatus to a vacuum pump and carefully reduce the pressure to a stable,
known value.

e Begin heating the flask gently.
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» Record the temperature at which the liquid boils and a steady stream of distillate is collected.
This temperature is the boiling point at the recorded pressure.

e A nomograph can be used to estimate the boiling point at atmospheric pressure from the
data obtained at reduced pressure.

Determination of Density

The density of liquid 1-azidododecane can be determined using a pycnometer.
Materials:

Purified 1-azidododecane

Pycnometer (a small glass flask with a precisely known volume)

Analytical balance

Constant temperature water bath

Procedure:

Thoroughly clean and dry the pycnometer.
» Weigh the empty, dry pycnometer accurately on an analytical balance.
« Fill the pycnometer with 1-azidododecane, ensuring no air bubbles are trapped.

e Place the filled pycnometer in a constant temperature water bath (e.g., 20 °C) until it reaches
thermal equilibrium.

» Carefully remove any excess liquid from the capillary opening of the stopper.
» Wipe the outside of the pycnometer dry and weigh it accurately.

o To determine the exact volume of the pycnometer, repeat the procedure using a reference
liquid of known density, such as deionized water.
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e Calculate the density of 1-azidododecane using the formula: Density = (mass of 1-
azidododecane) / (volume of the pycnometer)

Mandatory Visualizations
Experimental Workflow

The following diagram illustrates the overall workflow for the synthesis and physical property
determination of 1-azidododecane.

Caption: Workflow for the synthesis and characterization of 1-azidododecane.

 To cite this document: BenchChem. [Physical properties of 1-Azidododecane (boiling point,
density)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3047302#physical-properties-of-1-azidododecane-
boiling-point-density]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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